Cas no 36189-45-4 (7H-Benz[de]anthracen-7-one,3-iodo-)

• Product Name: 7H-Benz[de]anthracen-7-one,3-iodo-
• CAS No: 36189-45-4
• MF: C₁₇H₉IO
• MW: 356.157236814499
• CID: 322271
• PubChem ID: 142053
• Update Time: 2025-04-19

7H-Benz[de]anthracen-7-one,3-iodo- Chemical and Physical Properties

Names and Identifiers

• 7H-Benz[de]anthracen-7-one,3-iodo-
• 3-iodobenzo[b]phenalen-7-one
• 14-iodotetracyclo[7.7.1.0^{2,7}.0^{13,17}]heptadeca-1(16),2,4,6,9,11,13(17),14-octaen-8-one
• 3-Iod-benzanthron
• 3-iodo-7H-benzo[de]anthracen-7-one
• 3-Iodobenzanthrone
• 3-Jodbenzanthron
• 7H-Benz(de)anthracene-7-one, 3-iodo-
• 7H-Benz[de]anthracene-7-one, 3-iodo-
• AC1L3KCB
• AC1Q4P8P
• DTXSID10189754
• AKOS024434594
• 36189-45-4

• Inchi： 1S/C17H9IO/c18-15-9-8-11-10-4-1-2-5-12(10)17(19)14-7-3-6-13(15)16(11)14/h1-9H
• InChI Key： XDYOJKMJYJWYTA-UHFFFAOYSA-N
• SMILES： IC1C=CC2C3C=CC=CC=3C(C3=CC=CC=1C=23)=O

Computed Properties

• Exact Mass: 355.96937
• Monoisotopic Mass: 355.96981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07